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Compound of Interest

4-(3,4-Dimethoxyphenyl)-4-
Compound Name:
oxobutanoic acid

cat. No.: B1295999

Proper Disposal of 4-(3,4-Dimethoxyphenyl)-4-
oxobutanoic Acid

The following guide provides essential safety and logistical information for the proper disposal
of 4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid, ensuring the safety of laboratory personnel
and compliance with environmental regulations. This substance is classified as a hazardous
material and must be handled accordingly.

Safety and Hazard Information

4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid is a solid substance that poses specific health
risks. It is crucial to handle this chemical with appropriate personal protective equipment (PPE)
in a well-ventilated area to avoid exposure.
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Hazard Classification & Properties

Data

GHS Pictogram

GHSO07 (Harmful)

Signal Word

Warning[1]

Hazard Statements

H315: Causes skin irritation[1] H319: Causes
serious eye irritation[1] H335: May cause

respiratory irritation[1]

Precautionary Statements

P261, P264, P271, P280, P302+P352,
P304+P340, P305+P351+P338, P405, P501[2]

[3]

Physical Form Solid
Melting Point 159-161 °C
Boiling Point 432.9 £ 35.0 °C at 760 mmHg

Experimental Protocol: Waste Disposal Procedure

This protocol outlines the step-by-step process for the safe disposal of 4-(3,4-

Dimethoxyphenyl)-4-oxobutanoic acid waste.

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure the following PPE is worn:

¢ Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Chemical safety goggles or a face shield.[1]

o Lab Coat: A standard laboratory coat to protect from skin contact.

» Respiratory Protection: If handling outside of a fume hood or in case of inadequate

ventilation, wear appropriate respiratory protection.[1]

Waste Collection and Containment

e Solid Waste:
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o Collect solid 4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid waste, including
contaminated items like weighing paper or pipette tips, in a dedicated, puncture-proof
container.[4]

o The waste container must be made of a material compatible with the chemical.

o Ensure the container is kept tightly sealed except when adding waste.[2][3]

o Contaminated Sharps:

o Dispose of any chemically contaminated sharps (e.g., needles, broken glass) in a labeled,
puncture-proof sharps container.[4]

o Empty Containers:

o Containers that held 4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid are considered
hazardous waste and should not be treated as regular trash.[5][6]

o Thoroughly empty the container. Any residual solid should be collected as hazardous
waste.[4]

o Deface or remove the original product label.[4][5]

o Label the container as "empty" and dispose of it as hazardous waste through your
institution's waste program.[5]

Labeling and Storage

o Labeling: Affix a completed hazardous waste label to the container. The label must include:

[¢]

The words "Hazardous Waste".[5]

o

The full chemical name: "4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid".

[e]

The specific hazards (e.g., "Irritant™).[5]

o

The name of the Principal Investigator and laboratory room number.[5]

[¢]

The date accumulation started.[4]
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o Storage:
o Store the sealed waste container in a designated Satellite Accumulation Area (SAA).
o Ensure the storage area is well-ventilated.[2]

o Do not mix this waste with incompatible materials, such as strong acids, alkalis, or
oxidizing agents.[3] Use secondary containment to segregate incompatible waste streams.

[6]

Final Disposal

» Do not dispose of this chemical down the drain or in regular trash.[2]

» Arrange for pickup and disposal through your institution's Environmental Health & Safety
(EH&S) office or a licensed hazardous waste disposal contractor.[2][7]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-(3,4-
Dimethoxyphenyl)-4-oxobutanoic acid.
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Step 1: Preparation

Identify Waste:
4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Step 2: Containment

Select Compatible,
Sealable Container

Collect Solid Waste &
Contaminated Materials

Step 3: Labeling & Storage

Attach Hazardous Waste Label:
- Chemical Name
- Hazards
- Pl/Lab Info & Date

Store in Designated SAA
(Segregated & in Secondary Containment)

Step 4: Final Disposal

Arrange Pickup via DO NOT Dispose in

EH&S or Licensed Contractor Sink or Regular Trash

Click to download full resolution via product page

Caption: Disposal workflow for 4-(3,4-Dimethoxyphenyl)-4-oxobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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